Cas no 2228613-87-2 (2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine)

• Product Name: 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine
• CAS No: 2228613-87-2
• MF: C₉H₁₀BrFN₂
• MW: 245.091504573822
• CID: 6508648
• PubChem ID: 165796521
• Update Time: 2025-10-29

2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine
• 2228613-87-2
• EN300-1909266
• [2-(5-bromo-2-fluoropyridin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H10BrFN2/c10-6-2-8(9(11)13-4-6)7-1-5(7)3-12/h2,4-5,7H,1,3,12H2
• InChI Key： PLZUGDXMVPKUBJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CC1CN)F

Computed Properties

• Exact Mass: 244.00114g/mol
• Monoisotopic Mass: 244.00114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine

Recent Advances in the Study of 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine (CAS: 2228613-87-2)

The compound 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine (CAS: 2228613-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both bromo and fluoro substituents on the pyridine ring, combined with the cyclopropylmethanamine moiety, provides opportunities for diverse chemical modifications and interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further optimization. Additionally, preliminary in vitro assays revealed its inhibitory activity against specific protein kinases implicated in cancer and inflammatory diseases.

Another significant development involves the use of 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine as a key intermediate in the synthesis of targeted covalent inhibitors. A recent patent application (WO2023056123) describes its incorporation into irreversible inhibitors of Bruton's tyrosine kinase (BTK), a target for B-cell malignancies. The covalent binding mode of these inhibitors, facilitated by the reactive bromo and fluoro substituents, offers advantages in terms of potency and selectivity.

Ongoing research is also exploring the compound's potential in central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier, attributed to the cyclopropylmethanamine moiety, has prompted investigations into its use for neurodegenerative and psychiatric disorders. Early-stage studies suggest that derivatives of 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine may modulate neurotransmitter systems, although further validation is required.

In conclusion, 2-(5-bromo-2-fluoropyridin-3-yl)cyclopropylmethanamine (CAS: 2228613-87-2) represents a versatile and pharmacologically relevant compound with broad applications in drug development. Its unique structural features and demonstrated bioactivity make it a valuable tool for medicinal chemists. Future research should focus on optimizing its derivatives for specific therapeutic indications and elucidating their mechanisms of action in greater detail.